Benzothiazol-2-ylmethyl-methyl-amine

Specification

• CAS No.: 17681-30-0
• Molecular Formula: C9H10N2S
• Molecular Weight: 178.26 g/mol
• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-N-methylmethanamine
• Standard InChI: InChI=1S/C9H10N2S/c1-10-6-9-11-7-4-2-3-5-8(7)12-9/h2-5,10H,6H2,1H3
• Standard InChI Key: XRUPROQYVHMNDL-UHFFFAOYSA-N
• SMILES: CNCC1=NC2=CC=CC=C2S1
• Canonical SMILES: CNCC1=NC2=CC=CC=C2S1

Introduction

Benzothiazol-2-ylmethyl-methyl-amine is a chemical compound with the molecular formula C9H10N2S and a molecular weight of 178.3 g/mol. It is commonly used as a building block in the synthesis of pharmaceuticals and agrochemicals, playing a crucial role in enhancing drug development and crop protection.

Applications and Uses

Benzothiazol-2-ylmethyl-methyl-amine is utilized in various fields:

• Pharmaceutical Development: It serves as a key intermediate in synthesizing drugs, particularly those targeting neurological disorders.

• Agricultural Chemicals: Used in formulating agrochemicals to enhance crop protection against pests and diseases.

• Material Science: Incorporated into polymers and coatings to improve durability and resistance to environmental stressors.

• Analytical Chemistry: Acts as a reagent in analytical methods for identifying and quantifying chemical substances.

• Biological Research: Employed in studies related to cellular processes to understand biological mechanisms.

Safety and Hazards

The compound poses several hazards:

• Acute Toxicity: Harmful if swallowed (H302).

• Skin Irritation: Causes skin irritation (H315).

• Eye Damage: Causes serious eye damage (H318).

• Respiratory Irritation: May cause respiratory irritation (H335).

Structural and Chemical Data

Property	Value
Molecular Formula	C9H10N2S
Molecular Weight	178.3 g/mol
CAS Number	17681-30-0
Purity	±95%
Storage Conditions	Room Temperature